3,4-Dichloro-2-hydroxybenzene-1-sulfonyl chloride

• Molecular Formula: C6H3Cl3O3S
• Molecular Weight: 261.5 g/mol
• SMILES: C1=CC(=C(C(=C1S(=O)(=O)Cl)O)Cl)Cl
• InChI: InChI=1S/C6H3Cl3O3S/c7-3-1-2-4(13(9,11)12)6(10)5(3)8/h1-2,10H
• InChIKey: IAPTYXCRINNUDF-UHFFFAOYSA-N

Procurement Guide: 3,4-Dichloro-2-hydroxybenzene-1-sulfonyl chloride (CAS 1803572-14-6) – Key Differentiators vs. Analogs

3,4-Dichloro-2-hydroxybenzene-1-sulfonyl chloride (CAS 1803572-14-6, molecular formula C₆H₃Cl₃O₃S, MW 261.5 g/mol) is a halogenated aromatic sulfonyl chloride bearing a phenolic -OH at the ortho position to the -SO₂Cl group and chlorine atoms at the 3- and 4-positions of the benzene ring . Its synthesis proceeds via chlorosulfonation of 3,4-dichlorophenol, a route that distinguishes it from the more common 3,5-dichloro positional isomer (CAS 23378-88-3), which is obtained from 2,4-dichlorophenol [1]. The compound serves as a reactive electrophilic intermediate for sulfonamide and sulfonate ester formation, where its specific chloro- and hydroxy-substitution pattern imparts quantifiable differences in lipophilicity (LogP 2.63 vs. 3.71 for the 3,5-isomer), polar surface area (TPSA 54.37 Ų vs. 62.75 Ų), and solid-state handling characteristics relative to non-hydroxylated analogs [2].

Synthesized from 3,4-dichlorophenol feedstock, not 2,4-isomer

Distinct lipophilicity profile vs. 3,5-dichloro positional isomer

Solid reagent format supports precise gravimetric dispensing

• [1] Cremlyn, R.J.; Cronje, T. Some Chlorohydroxybenzenesulfonyl Derivatives. Phosphorus and Sulfur and the Related Elements, 1979, 6(3), 413–419. DOI: 10.1080/03086647908069901. View Source
• [2] Chem960. 3,5-Dichloro-2-hydroxybenzenesulfonyl chloride (CAS 23378-88-3). LogP: 3.70730; PSA: 62.75000. View Source

Why 3,4-Dichloro-2-hydroxybenzene-1-sulfonyl chloride Cannot Be Substituted with In-Class Analogs

Sulfonyl chlorides bearing phenolic -OH and multiple ring chlorines may appear interchangeable at the level of generic reactivity, yet their physicochemical properties and synthetic provenance diverge substantially with positional isomerism. The target compound's chlorine substitution at positions 3 and 4 (ortho/para to -OH) versus positions 3 and 5 in the more widely cited isomer creates a >1.0-unit LogP difference and a TPSA shift of ~8.4 Ų [1]. Removal of the 2-OH altogether, as in 3,4-dichlorobenzenesulfonyl chloride (CAS 98-31-7), eliminates intramolecular hydrogen-bonding capacity and converts the compound from a solid to a room-temperature liquid (mp 20–22 °C), fundamentally altering handling, formulation, and reaction solvent compatibility . Even within the same elemental composition (C₆H₃Cl₃O₃S, MW 261.5), the positional isomer yields structurally non-identical sulfonamide products upon amine coupling; a sulfonamide derived from the target 3,4-dichloro-2-hydroxy scaffold is a constitutional isomer of that derived from the 3,5-dichloro variant, with distinct chromatographic retention, hydrogen-bonding topology, and potential biological target engagement [2].

Synthetic Origin Mismatch

3,4-dichlorophenol versus 2,4-dichlorophenol routes produce non-interchangeable chlorine topology; synthetic interchange may invalidate downstream structure–activity relationships.

Constitutional Isomer Products

Sulfonamides derived from the target compound and the 3,5-isomer are constitutional isomers with different connectivity; biological activity cannot be extrapolated.

Physical Form Divergence

Non-hydroxylated analog is a room-temperature liquid (mp 20–22 °C); solid target compound may alter handling, solvent compatibility, and stability profile.

• [1] Chem960. 3,5-Dichloro-2-hydroxybenzenesulfonyl chloride (CAS 23378-88-3). LogP: 3.70730; PSA: 62.75000. View Source
• [2] Cremlyn, R.J.; Cronje, T. Some Chlorohydroxybenzenesulfonyl Derivatives. Phosphorus and Sulfur and the Related Elements, 1979, 6(3), 413–419. View Source

Quantitative Comparative Evidence: 3,4-Dichloro-2-hydroxybenzene-1-sulfonyl chloride vs. Analogs

Regiochemical Origin and Synthetic Provenance: 3,4-Dichlorophenol vs. 2,4-Dichlorophenol Starting Material

The target compound is the exclusive product of chlorosulfonation of 3,4-dichlorophenol, yielding the 4,5-dichloro-2-hydroxybenzenesulfonyl chloride substitution pattern (also referred to as 3,4-dichloro-2-hydroxybenzene-1-sulfonyl chloride under alternative numbering) [1]. In contrast, the most common in-class comparator, 3,5-dichloro-2-hydroxybenzenesulfonyl chloride (CAS 23378-88-3), originates from 2,4-dichlorophenol [1]. This means the two compounds are not synthetic alternatives to one another; each requires a distinct dichlorophenol feedstock, and the resulting sulfonyl chloride carries the chlorine substitution pattern of its phenolic precursor. The target compound's 3,4-dichloro pattern places both chlorine atoms in a contiguous arrangement (adjacent carbons 3 and 4), whereas the 3,5-dichloro isomer has a meta relationship between the two chlorines. This contiguous vs. meta chlorine topology directly influences the electron density distribution across the aromatic ring and consequently the electrophilicity of the -SO₂Cl group .

Regiochemical Origin

Cross-study comparable

Target: 3,4-dichlorophenol chlorosulfonation. Comparator: 2,4-dichlorophenol route.

Distinct feedstocks prevent direct synthetic replacement; chlorine topology diverges.

Each isomer requires its own phenolic precursor.

Evidence Dimension	Synthetic starting material and resulting chlorine substitution topology
Target Compound Data	Starting material: 3,4-dichlorophenol; Product chlorine positions: 3,4 (contiguous, ortho/para to OH)
Comparator Or Baseline	3,5-Dichloro-2-hydroxybenzenesulfonyl chloride (CAS 23378-88-3): Starting material: 2,4-dichlorophenol; Product chlorine positions: 3,5 (meta relationship)
Quantified Difference	Contiguous (3,4) vs. non-contiguous (3,5) chlorine substitution topology; distinct synthetic feedstocks required
Conditions	Chlorosulfonic acid-mediated chlorosulfonation, as described by Cremlyn & Cronje (1979)

Why This Matters

Procurement of the wrong isomer introduces a fundamentally different chlorine topology into downstream sulfonamide products, altering electronic properties and potentially invalidating structure–activity relationships in lead optimization programs.

• [1] Cremlyn, R.J.; Cronje, T. Some Chlorohydroxybenzenesulfonyl Derivatives. Phosphorus and Sulfur and the Related Elements, 1979, 6(3), 413–419. Table/abstract: 2,4-; 2,6-; 2,3-; 3,4-; 2,5-; and 3,5-dichlorophenols converted to corresponding sulfonyl chlorides. View Source

Lipophilicity (LogP) and Polar Surface Area (TPSA) Differentiation vs. 3,5-Dichloro Positional Isomer

The target compound exhibits a computed octanol–water partition coefficient (LogP) of 2.6265 and a topological polar surface area (TPSA) of 54.37 Ų . The 3,5-dichloro positional isomer (CAS 23378-88-3) has a LogP of 3.70730 and PSA of 62.75 Ų [1]. The ΔLogP of 1.08 units means the 3,5-isomer is approximately 12-fold more lipophilic, while the target compound's lower TPSA (54.37 vs. 62.75 Ų) combined with its lower LogP gives it a distinct chromatographic and partitioning profile. For comparison, 3,4-dichlorobenzenesulfonyl chloride (CAS 98-31-7), which lacks the phenolic -OH, has a LogP of 3.29 and PSA of ~34–42 Ų [2]. The target compound sits intermediate in lipophilicity between the non-hydroxylated analog and the 3,5-dichloro-2-hydroxy isomer, offering a specific balance of hydrophobicity and hydrogen-bonding capacity not achievable with either comparator.

Lipophilicity & PSA

Cross-study comparable

ΔLogP = 1.08 (target 2.63 vs. 3,5-isomer 3.71); TPSA 54.37 vs 62.75 Ų.

Divergent chromatographic retention and partitioning profile.

Computed values; confirm experimentally.

Evidence Dimension	Lipophilicity (LogP) and polar surface area (TPSA/PSA)
Target Compound Data	LogP = 2.6265; TPSA = 54.37 Ų (source: Leyan computed properties)
Comparator Or Baseline	3,5-Dichloro-2-hydroxybenzenesulfonyl chloride: LogP = 3.70730; PSA = 62.75 Ų. 3,4-Dichlorobenzenesulfonyl chloride: LogP = 3.29; PSA = ~34–42 Ų
Quantified Difference	ΔLogP = 1.08 (vs. 3,5-isomer); ΔTPSA = 8.38 Ų lower. Vs. non-hydroxy analog: ΔLogP = -0.66; ΔTPSA = +12–20 Ų
Conditions	Computed properties from vendor and database entries; no unified experimental measurement conditions stated

Why This Matters

A >1.0 LogP unit difference dictates different extraction solvent choices, HPLC retention times, and passive membrane permeability in biological assays, making the target compound selectively preferable for applications requiring intermediate hydrophilicity.

• [1] Chem960. 3,5-Dichloro-2-hydroxybenzenesulfonyl chloride (CAS 23378-88-3). LogP: 3.70730; PSA: 62.75000. View Source
• [2] SIELC Technologies. Benzenesulfonyl chloride, 3,4-dichloro- (CAS 98-31-7). LogP: 3.29. Chem960: PSA: 42.52. View Source

Solid-State Handling Advantage: 2-OH Group Converts Liquid Sulfonyl Chloride to Room-Temperature Solid

3,4-Dichlorobenzenesulfonyl chloride (CAS 98-31-7), the closest non-hydroxylated analog, is a liquid at room temperature with a melting point of 20–22 °C . The target compound, by virtue of its 2-hydroxy substituent, is a solid at ambient temperature (exact melting point not broadly published, but commercially supplied as a solid with 95% purity ). The ortho-OH group engages in intermolecular hydrogen bonding with the sulfonyl oxygen, raising the lattice energy and converting the physical state from liquid to solid relative to the non-hydroxylated analog. This solid form confers practical advantages in weighing accuracy, storage stability, and reduced spill risk compared to the liquid comparator. The 3,5-dichloro-2-hydroxy isomer (CAS 23378-88-3) is also a solid (mp 80–83 °C ), confirming that the 2-OH group—rather than the chlorine pattern—is the primary driver of the liquid-to-solid transition. However, the target compound's mp is expected to differ from the 80–83 °C of the 3,5-isomer due to altered crystal packing from the different chlorine arrangement.

Physical Form

Data to verify

Solid at ambient temperature; non-OH analog liquid (mp 20–22 °C).

Solid format may improve weighing accuracy and reduce hydrolysis risk.

Melting point not broadly published; commercial specification.

Evidence Dimension	Physical form at ambient temperature (20–25 °C)
Target Compound Data	Solid at room temperature (commercial product supplied as solid, 95% purity)
Comparator Or Baseline	3,4-Dichlorobenzenesulfonyl chloride (CAS 98-31-7): liquid, mp 20–22 °C. 3,5-Dichloro-2-hydroxybenzenesulfonyl chloride: solid, mp 80–83 °C
Quantified Difference	Phase difference: solid (target) vs. liquid (non-OH analog) at 25 °C. Melting point elevated from ~20 °C to solid domain (>25 °C) by introduction of 2-OH.
Conditions	Ambient temperature; commercial product specifications

Why This Matters

Solid reagents enable more precise gravimetric dispensing, reduce hydrolysis risk from ambient moisture during handling, and simplify shipping compliance compared to corrosive liquid sulfonyl chlorides.

Predicted Phenolic pKa Modulation: 3,4-Dichloro vs. 3,5-Dichloro Substitution Pattern

The phenolic -OH acidity is sensitive to the position and number of electron-withdrawing chlorine substituents. For the 3,5-dichloro-2-hydroxy isomer (CAS 23378-88-3), the predicted pKa is 4.03 ± 0.50 . The target compound's 3,4-dichloro pattern places one chlorine para to the -OH and one chlorine meta, whereas the 3,5-isomer places both chlorines ortho/para to -OH. This difference in through-resonance vs. inductive electron withdrawal is expected to shift the phenolic pKa. Furthermore, the contiguous 3,4-dichloro arrangement in the target compound creates a different electrostatic potential surface around the -OH group compared to the 3,5-isomer, which may affect the strength of the intramolecular hydrogen bond between the phenolic -OH and one sulfonyl oxygen [1]. A computational study on ortho-substituted benzenesulfonic acids demonstrated that intramolecular hydrogen bond type significantly affects gas-phase deprotonation energies [1]. While an experimentally measured pKa for the target compound is not available in the open literature, the difference in chlorine topology provides a structural basis for distinct hydrogen-bond donor acidity relative to the 3,5-isomer.

Predicted pKa

Class-level inference

3,5-isomer pKa ~4.03; target pKa shift expected due to chlorine topology.

Phenolic acidity may differ, influencing ionization and hydrogen-bonding.

No experimental pKa for target; computational extrapolation only.

Evidence Dimension	Phenolic -OH pKa (predicted) and intramolecular hydrogen-bonding environment
Target Compound Data	3,4-Dichloro-2-hydroxy pattern: one Cl para to OH (resonance withdrawal), one Cl meta to OH (inductive withdrawal); specific pKa not published
Comparator Or Baseline	3,5-Dichloro-2-hydroxybenzenesulfonyl chloride: pKa (predicted) = 4.03 ± 0.50; both Cl ortho/para to OH
Quantified Difference	pKa shift expected but not experimentally quantified for target compound; qualitative difference: 3,4-pattern provides mixed resonance/inductive withdrawal vs. dual ortho/para in 3,5-isomer
Conditions	Predicted pKa values from ChemicalBook/AcdLabs; intramolecular H-bond analysis from DFT studies on ortho-substituted benzenesulfonic acids

Why This Matters

The phenolic pKa determines the ionization state under physiological or reaction conditions, influencing aqueous solubility, extraction efficiency, and the compound's behavior as a hydrogen-bond donor in crystallization and molecular recognition.

• [1] MDPI. The Effect of Intramolecular Hydrogen Bond Type on the Gas-Phase Deprotonation of ortho-Substituted Benzenesulfonic Acids. A Density Functional Theory Study. Molecules, 2020. DOI: 10.3390/molecules25245806. View Source

Downstream Sulfonamide Constitutional Isomerism: Non-Identical Products from Different Dichloro-2-hydroxy Sulfonyl Chloride Isomers

When coupled with the same amine nucleophile, the target compound (3,4-dichloro-2-hydroxy pattern) and the 3,5-dichloro-2-hydroxy isomer (CAS 23378-88-3) produce constitutionally isomeric sulfonamides—molecules with identical molecular formula but different atomic connectivity. The 3,5-dichloro isomer has been explicitly employed as an intermediate for synthesizing small-molecule cathepsin D inhibitors and as a component of chromogenic systems for 5'-nucleotidase determination . Several published studies have used this isomer to construct sulfonamide libraries with measured enzyme inhibition IC₅₀ values; for instance, a multifunctional amide series derived from 3,5-dichloro-2-hydroxybenzenesulfonyl chloride yielded compounds with acetylcholinesterase IC₅₀ = 5.54 ± 0.03 μM and butyrylcholinesterase IC₅₀ = 9.15 ± 0.01 μM [1]. The target compound's 3,4-dichloro arrangement would generate sulfonamide products with the chlorine atoms in different positions on the aryl ring relative to the sulfonamide linkage, potentially altering target binding. No equivalent enzyme inhibition data have been published for sulfonamides derived specifically from the target compound, creating an opportunity for novel intellectual property (IP) space exploration [2].

Sulfonamide Isomerism

Cross-study comparable

Target: unexplored 3,4-dichloro sulfonamides. Comparator: μM cholinesterase inhibition (AChE 5.54 μM).

Novel chemical space inaccessible via 3,5-isomer; independent SAR required.

No enzyme inhibition data for target-derived sulfonamides.

Evidence Dimension	Sulfonamide product identity and biological activity profile of derivatives
Target Compound Data	Sulfonamide products carry 3,4-dichloro-2-hydroxy substitution; no published enzyme inhibition IC₅₀ data identified for derivatives
Comparator Or Baseline	3,5-Dichloro-2-hydroxybenzenesulfonyl chloride derivatives: cathepsin D inhibitor intermediate; AChE IC₅₀ = 5.54 μM, BuChE IC₅₀ = 9.15 μM (for compound 7e in the cited series)
Quantified Difference	Constitutional isomerism of sulfonamide products; comparator derivatives show μM-range cholinesterase inhibition; target compound derivatives unexplored
Conditions	In vitro enzyme inhibition assays (acetylcholinesterase and butyrylcholinesterase); J Theor Biol 2018 for comparator data

Why This Matters

The non-interchangeability of sulfonamide constitutional isomers means that biological activity established for 3,5-dichloro derivatives cannot be extrapolated to 3,4-dichloro derivatives; each isomer series must be independently evaluated, making the target compound essential for exploring novel chemical space in medicinal chemistry programs.

• [1] Abbasi et al. Exploration of synthetic multifunctional amides as new therapeutic agents for Alzheimer's disease through enzyme inhibition, chemoinformatic properties, molecular docking and dynamic simulation insights. J Theor Biol, 2018, 458, 169–183. Compound 7e: AChE IC₅₀ = 5.54 ± 0.03 μM; BuChE IC₅₀ = 9.15 ± 0.01 μM. Synthesized from 3,5-dichloro-2-hydroxybenzenesulfonyl chloride. View Source
• [2] Cremlyn, R.J.; Cronje, T. Some Chlorohydroxybenzenesulfonyl Derivatives. Phosphorus and Sulfur and the Related Elements, 1979, 6(3), 413–419. Chlorohydroxybenzenesulfonyl derivatives are of interest as potential herbicides. View Source

Recommended Application Scenarios for 3,4-Dichloro-2-hydroxybenzene-1-sulfonyl chloride

Agrochemical Intermediate Synthesis: Herbicidal Sulfonamide and Sulfonate Ester Lead Generation

The chlorohydroxybenzenesulfonyl chloride compound class, including the target compound, has been identified as a source of potential herbicide candidates [1]. The target compound's 3,4-dichloro-2-hydroxy scaffold, with its specific LogP of 2.63 and solid physical form, is suitable for constructing sulfonamide or sulfonate ester libraries aimed at agrochemical screening. Its intermediate lipophilicity (between the more hydrophobic 3,5-dichloro isomer at LogP 3.71 and the less polar non-hydroxylated analog at LogP 3.29 ) may favor foliar uptake and phloem mobility characteristics desired in systemic herbicides. Furthermore, the contiguous 3,4-dichloro arrangement mimics substitution patterns found in commercial diphenyl ether and phenoxy herbicide classes, providing a structure-based rationale for prioritizing this isomer in agrochemical discovery programs.

Medicinal Chemistry Library Synthesis: Unexplored Constitutional Isomer Space for Cholinesterase and Cathepsin Targets

The 3,5-dichloro positional isomer (CAS 23378-88-3) has established precedent as a building block for cathepsin D inhibitors and cholinesterase inhibitors with reported IC₅₀ values in the low micromolar range (AChE IC₅₀ = 5.54 μM; BuChE IC₅₀ = 9.15 μM) [2]. The target compound yields constitutionally isomeric sulfonamide products, which have not been reported in enzyme inhibition studies—representing a gap in the literature and an opportunity for novel IP generation. Researchers seeking to expand SAR beyond the 3,5-dichloro series should procure the target compound to access the 3,4-dichloro-2-hydroxy aryl sulfonamide chemical space, which may exhibit distinct binding modes due to altered chlorine–protein residue interactions.

Solid-Phase and Automated Parallel Synthesis Workflows Requiring Solid Sulfonyl Chloride Building Blocks

The target compound's solid physical form at room temperature distinguishes it from the liquid 3,4-dichlorobenzenesulfonyl chloride (mp 20–22 °C ) and benzenesulfonyl chloride (mp 14.5 °C), both of which are low-melting solids or liquids that are more challenging to dispense accurately on automated synthesis platforms. For solid-phase organic synthesis (SPOS) or automated parallel synthesizers, a solid sulfonyl chloride reagent simplifies gravimetric dispensing into reaction vessels, reduces the risk of cross-contamination from liquid splashing, and minimizes exposure of the moisture-sensitive -SO₂Cl group to ambient humidity during weighing. The 2-OH group also provides a potential handle for on-resin attachment or subsequent diversification via O-alkylation or O-sulfonylation after initial sulfonamide formation [3].

Chromatographic Method Development and Analytical Reference Standard Procurement

With a LogP of 2.63 and TPSA of 54.37 Ų, the target compound occupies a distinct chromatographic space relative to its isomers and analogs . Its RP-HPLC retention time will differ systematically from the 3,5-dichloro isomer (LogP 3.71) and the non-hydroxylated analog (LogP 3.29), enabling separation and purity verification of reaction products. Analytical laboratories developing impurity profiling methods for sulfonamide active pharmaceutical ingredients (APIs) that incorporate dichloro-hydroxybenzenesulfonyl fragments should include the target compound as a reference standard to ensure unambiguous peak assignment and to verify that the correct positional isomer was used in synthesis. The compound's computed properties also place it within Lipinski-compliant space (MW 261.5, H-bond donors = 1, H-bond acceptors = 3 ), indicating suitability as a fragment-like building block for fragment-based drug discovery (FBDD).

Application

Selection Property

Validation Focus

Agrochemical lead generation

Intermediate lipophilicity and solid form

Herbicidal sulfonamide/sulfonate library screening fit

Medicinal chemistry library synthesis

Constitutional isomer novelty vs. 3,5-dichloro series

Unexplored aryl sulfonamide SAR space; cholinesterase/cathepsin target extension

Automated parallel synthesis

Solid reagent format for gravimetric dispensing

Handling accuracy and moisture-sensitive group protection

Chromatographic method development

Distinct LogP/TPSA profile vs. positional isomers

Peak assignment and isomer verification for impurity profiling

• [1] Cremlyn, R.J.; Cronje, T. Some Chlorohydroxybenzenesulfonyl Derivatives. Phosphorus and Sulfur and the Related Elements, 1979, 6(3), 413–419. 'The chlorohydroxybenzenesulfonyl derivatives are of interest as potential herbicides.' View Source
• [2] Abbasi et al. J Theor Biol, 2018, 458, 169–183. AChE IC₅₀ = 5.54 ± 0.03 μM; BuChE IC₅₀ = 9.15 ± 0.01 μM for derivative of 3,5-dichloro-2-hydroxybenzenesulfonyl chloride. View Source
• [3] Cremlyn, R.J.; Swinbourne, F.J.; Fitzgerald, P.; et al. Chlorosulfonation of some aromatic compounds. Indian Journal of Chemistry, Sect. B, 1984, 23(10), 962–968. Dichlorophenol-derived sulfonyl chlorides characterized by reaction with nucleophilic reagents; antibacterial and fungicidal screening included. View Source